Cas no 59079-81-1 (3-Fluoro-1-(trifluoromethyl)naphthalene)

• Product Name: 3-Fluoro-1-(trifluoromethyl)naphthalene
• CAS No: 59079-81-1
• MF: C₁₁H₆F₄
• MW: 214.158957004547
• CID: 4936051
• Update Time: 2025-06-09

3-Fluoro-1-(trifluoromethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-1-(trifluoromethyl)naphthalene
• 3-Fluoro-1-(trifluoromethyl)naphthalene

• Inchi： 1S/C11H6F4/c12-8-5-7-3-1-2-4-9(7)10(6-8)11(13,14)15/h1-6H
• InChI Key： VGXWOVZPUWOICX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C2C=CC=CC2=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 223
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Additional information on 3-Fluoro-1-(trifluoromethyl)naphthalene

Introduction to 3-Fluoro-1-(trifluoromethyl)naphthalene (CAS No. 59079-81-1)

3-Fluoro-1-(trifluoromethyl)naphthalene (CAS No. 59079-81-1) is a multifaceted compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable component in various applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and potential applications of 3-Fluoro-1-(trifluoromethyl)naphthalene, while also highlighting recent advancements and research findings.

The molecular formula of 3-Fluoro-1-(trifluoromethyl)naphthalene is C₁₂H₇F₄. The compound features a naphthalene core with a trifluoromethyl group at the 1-position and a fluorine atom at the 3-position. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical and biological studies.

In terms of physical properties, 3-Fluoro-1-(trifluoromethyl)naphthalene is a solid at room temperature with a melting point of approximately 65°C. It is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane, acetone, and ethanol. These solubility characteristics are crucial for its use in synthetic reactions and analytical techniques.

The synthesis of 3-Fluoro-1-(trifluoromethyl)naphthalene can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 1-bromonaphthalene with trifluoromethanesulfonic acid (CF₃SO₃H) followed by fluorination at the 3-position. Another method involves the direct trifluoromethylation of 3-fluoronaphthalene using trifluoromethylating agents such as triflic acid or triflic anhydride. These synthetic routes have been optimized to improve yield and purity, making the compound more accessible for research and industrial applications.

3-Fluoro-1-(trifluoromethyl)naphthalene has found applications in various fields due to its unique properties. In pharmaceutical research, it serves as a valuable building block for the synthesis of bioactive molecules. The presence of the trifluoromethyl group can enhance the metabolic stability and lipophilicity of drug candidates, which are crucial factors in drug design. Recent studies have explored its potential as a scaffold for developing novel anticancer agents and antiviral compounds.

In materials science, 3-Fluoro-1-(trifluoromethyl)naphthalene has been investigated for its use in organic electronics. The electron-withdrawing nature of the trifluoromethyl group can influence the electronic properties of materials derived from this compound, making it suitable for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research in this area has shown promising results, with improved device performance attributed to the unique molecular structure of 3-Fluoro-1-(trifluoromethyl)naphthalene.

The environmental impact of 3-Fluoro-1-(trifluoromethyl)naphthalene is an important consideration in its use and disposal. While it is not classified as a hazardous material, proper handling and disposal procedures should be followed to minimize any potential environmental risks. Studies on the biodegradability and ecotoxicity of this compound are ongoing to ensure its safe use in various applications.

In conclusion, 3-Fluoro-1-(trifluoromethyl)naphthalene (CAS No. 59079-81-1) is a versatile compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure provides a foundation for further research and development, contributing to advancements in these fields. As ongoing research continues to uncover new properties and applications, 3-Fluoro-1-(trifluoromethyl)naphthalene remains an important molecule for scientists and researchers worldwide.